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Compound of Interest

Compound Name: Methyl 2-(benzyloxy)propanoate

CAS No.: 53346-03-5

Cat. No.: B2982116

Get Quote

Executive Summary & Immediate Action
Methyl 2-(benzyloxy)propanoate (CAS: 77287-11-7 for S-isomer; 115458-99-6 for R-isomer)

is a chiral ester intermediate used frequently in asymmetric synthesis.[1] While not classified as

an "acutely toxic" P-listed waste by the EPA, it presents specific hazards due to its ester

functionality and benzyl ether moiety.

Core Disposal Directive:

Primary Stream: High BTU Organic Waste (Incineration).

Critical Hazard: As a benzyl ether, this compound possesses a latent risk of peroxide

formation upon prolonged storage and air exposure.

Prohibited: Do NOT dispose of down sink drains or via evaporation.
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Understanding the molecular behavior is the first step to safe disposal. This compound

combines a hydrolyzable ester with an oxidizable ether.

Property Data Operational Implication

CAS Number
77287-11-7 (S) / 115458-99-6

(R)

Use for waste manifesting and

inventory tracking.[1]

Molecular Formula C₁₁H₁₄O₃
Organic backbone suitable for

thermal destruction.[1]

Physical State Liquid (Viscous)
Requires leak-proof secondary

containment.[1]

GHS Classification Warning (Irritant)
PPE must include nitrile gloves

and safety goggles.[1]

Hazard Statements

H302 (Harmful if swallowed)

H315 (Skin Irritant) H319 (Eye

Irritant)

Spill cleanup requires

immediate neutralization of

contact risks.[1]

Flash Point >110°C (Estimated)

Combustible.[1] Classify as

"Non-RCRA Regulated" unless

mixed with flammable solvents

(D001).

Pre-Disposal: Handling & Segregation Strategy
Expertise Insight: The presence of the benzyloxy group introduces a stability variable. Benzyl

ethers are generally stable but can form peroxides over years of storage in non-air-tight

containers. Before disposal of old inventory, a peroxide test is a mandatory self-validating

safety step.

Protocol A: Peroxide Validation (For Containers >1 Year Old)
Visual Inspection: Check for crystal formation around the cap (a sign of severe peroxidation).

If crystals are present, DO NOT OPEN. Contact EHS immediately.

Test: If liquid is clear, use a starch-iodide strip.
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Negative:[2] Proceed to Standard Disposal.

Positive (>100 ppm):[1] Treat with reducing agent (e.g., ferrous sulfate) before adding to

waste drum.

Protocol B: Waste Stream Segregation
Do not mix indiscriminately. Use the following logic to prevent cross-reactivity.

Methyl 2-(benzyloxy)propanoate
Waste Source Physical State?

Liquid Waste

Solid Waste
(Wipes, Vials)

Mixed with
Halogens?

Stream C:
Solid Hazardous Debris

Stream A:
Halogenated OrganicYes (e.g., DCM)

Stream B:
Non-Halogenated Organic

No (e.g., EtOAc, Pure)

Click to download full resolution via product page

Figure 1: Waste Stream Segregation Logic. Ensure contrast between halogenated and non-

halogenated solvents to meet incinerator specifications.

Detailed Disposal Procedures
Scenario 1: Disposal of Pure/Expired Chemical
Applicable for: Old reagent bottles, surplus inventory.[1]

Container Selection: Use a High-Density Polyethylene (HDPE) or glass container compatible

with organic solvents.

Transfer: Pour the liquid into the container. Do not fill >90% to allow for thermal expansion.

Labeling: Apply a hazardous waste label.

Constituents: "Methyl 2-(benzyloxy)propanoate, 95%+"[1]

Hazards: Irritant, Combustible.
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Manifesting: If the flashpoint is >60°C (140°F), it technically does not meet the RCRA D001

definition. However, best practice dictates managing it as "Non-Regulated Organic Liquid"

sent for fuel blending/incineration.

Scenario 2: Disposal of Reaction Mixtures
Applicable for: Crude reaction mixtures, mother liquors.[1][3]

Quenching: Ensure no active reagents (e.g., hydrides, strong acids) remain in the mixture.

Solvent Compatibility:

If dissolved in Dichloromethane (DCM): Dispose in Halogenated Waste.

If dissolved in Ethyl Acetate/Hexanes: Dispose in Non-Halogenated Waste.

pH Check: Ensure the waste stream is pH 5–9. Strong acids/bases can catalyze the

hydrolysis of the ester, potentially heating the waste drum. Neutralize if necessary.

Emergency Spill Response Protocol
Trustworthiness: This protocol relies on the principle of containment followed by neutralization.

Immediate Actions:

Evacuate: Clear the immediate area of non-essential personnel.

PPE Up: Don nitrile gloves (double layer recommended), lab coat, and safety goggles.

Ventilate: Open fume hoods or local exhaust.

Cleanup Workflow:
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Spill Detected

Volume Assessment

Minor (<100 mL)

Major (>100 mL)

Apply Inert Absorbent
(Vermiculite/Sand)

Contact EHS

Collect into
Sealed Bag/Bucket

Wash Surface with
Soap & Water

After EHS Approval
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Figure 2: Spill Response Decision Matrix. Prioritize EHS contact for large spills to ensure

ventilation adequacy.

Regulatory Compliance & Codes
US EPA (RCRA):

P-List/U-List: Not listed.

Characteristic Waste: Likely D001 (Ignitable) if mixed with flammable solvents. If pure and

FP >60°C, it is not D001 but must still be treated as chemical waste.

European Waste Catalogue (EWC):

Code: 07 01 04* (Other organic solvents, washing liquids and mother liquors).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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